Cas no 2171162-02-8 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybenzoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybenzoic acid
• CAS No: 2171162-02-8
• MF: C₂₅H₂₂N₂O₆
• MW: 446.451986789703
• CID: 6141260
• PubChem ID: 165471686
• Update Time: 2025-10-27

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybenzoic acid
• EN300-1505316
• 2171162-02-8
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-4-hydroxybenzoic acid

• Inchi： 1S/C25H22N2O6/c1-14(23(29)27-21-12-15(24(30)31)10-11-22(21)28)26-25(32)33-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-12,14,20,28H,13H2,1H3,(H,26,32)(H,27,29)(H,30,31)/t14-/m1/s1
• InChI Key： DSMYXTGBCSJZTB-CQSZACIVSA-N
• SMILES： O(C(N[C@H](C)C(NC1C(=CC=C(C(=O)O)C=1)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 446.14778643g/mol
• Monoisotopic Mass: 446.14778643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybenzoic acid

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybenzoic Acid: A Comprehensive Overview

The compound with CAS No. 2171162-02-8, known as 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybenzoic acid, is a highly specialized organic molecule with significant applications in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is particularly notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a hydroxyl group, and a chiral center at the second carbon of the propanamide chain. The presence of these functional groups makes it a valuable building block in the construction of peptide analogs and other bioactive molecules.

Recent advancements in stereochemistry and asymmetric synthesis have highlighted the importance of chiral centers in organic compounds. The R configuration at the second carbon of the propanamide chain in this compound is a critical feature that influences its reactivity, stability, and biological activity. Researchers have demonstrated that such chiral centers can significantly impact the pharmacokinetics and pharmacodynamics of bioactive molecules, making this compound a prime candidate for drug discovery efforts.

The Fmoc group attached to the amino group of the propanamide chain serves as a protecting group during peptide synthesis. This group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under acidic conditions. The use of Fmoc protection has revolutionized peptide synthesis, enabling the construction of complex polypeptides with high precision and efficiency. Recent studies have explored novel methods for Fmoc deprotection, including enzymatic and photochemical approaches, which could further enhance the versatility of this compound in synthetic chemistry.

The 4-hydroxybenzoic acid moiety in this compound introduces additional functional diversity. Hydroxybenzoic acids are known for their antioxidant properties and are often used as intermediates in the synthesis of pharmaceutical agents. Recent research has focused on the role of hydroxybenzoic acids in mitigating oxidative stress and their potential applications in neurodegenerative diseases. The integration of this moiety into the larger molecular framework opens up new avenues for exploring its biological activity and therapeutic potential.

From a materials science perspective, this compound's structure suggests potential applications in supramolecular chemistry and self-assembling systems. The combination of hydrophilic and hydrophobic groups could facilitate the formation of amphiphilic structures, which are essential for creating nanostructured materials such as vesicles, micelles, and hydrogels. Emerging research in this area has demonstrated the utility of such molecules in drug delivery systems, where controlled release mechanisms are critical for therapeutic efficacy.

In terms of synthetic methodology, the construction of this compound involves multi-step reactions that highlight modern organic synthesis techniques. Key steps include the formation of the Fmoc-amino group through nucleophilic acyl substitution, the introduction of chirality via asymmetric induction or resolution techniques, and the coupling reactions necessary to assemble the final product. Recent advancements in catalytic asymmetric synthesis have provided new tools for constructing chiral centers with high enantiomeric excess (ee), further enhancing the efficiency and sustainability of such syntheses.

Looking ahead, the versatility of 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-4-hydroxybenzoic acid positions it as a valuable precursor for diverse chemical transformations. Its role as an intermediate in peptide synthesis underscores its importance in drug discovery pipelines, while its functional groups offer opportunities for exploring novel chemical reactivity and biological activity. As research continues to uncover new applications for such compounds, their contribution to advancing science and technology will undoubtedly grow.